[3-Ethoxy-4-(3-piperidin-1-ium-1-ylpropoxycarbonyl)phenyl]azaniumdichloride

• CAS No.: 100811-88-9
• Molecular Formula: C17H28Cl2N2O3
• Molecular Weight: 379.3 g/mol
• IUPAC Name: 3-piperidin-1-ylpropyl 4-amino-2-ethoxybenzoate;dihydrochloride
• InChI: InChI=1S/C17H26N2O3.2ClH/c1-2-21-16-13-14(18)7-8-15(16)17(20)22-12-6-11-19-9-4-3-5-10-19;;/h7-8,13H,2-6,9-12,18H2,1H3;2*1H
• InChI Key: XFSSXIUFZOFTNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)N)C(=O)OCCCN2CCCCC2.Cl.Cl

Description

[3-Ethoxy-4-(3-piperidin-1-ium-1-ylpropoxycarbonyl)phenyl]azaniumdichloride is a chemical compound with the molecular formula C17H28Cl2N2O3 and a molecular weight of 379.32 g/mol . This compound is known for its unique structure, which includes an ethoxy group, a piperidin-1-ium moiety, and a propoxycarbonyl group attached to a phenyl ring. It is primarily used in research and industrial applications due to its specific chemical properties.

Preparation Methods

The synthesis of [3-Ethoxy-4-(3-piperidin-1-ium-1-ylpropoxycarbonyl)phenyl]azaniumdichloride involves several steps. One common synthetic route includes the esterification of 4-amino-2-ethoxybenzoic acid with 3-piperidinopropanol, followed by the formation of the azaniumdichloride salt . The reaction conditions typically involve the use of an acid catalyst and a dehydrating agent to facilitate the esterification process. Industrial production methods may vary, but they generally follow similar principles, with optimizations for scale and efficiency.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the piperidin-1-ium group can be replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

[3-Ethoxy-4-(3-piperidin-1-ium-1-ylpropoxycarbonyl)phenyl]azaniumdichloride has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of [3-Ethoxy-4-(3-piperidin-1-ium-1-ylpropoxycarbonyl)phenyl]azaniumdichloride involves its interaction with specific molecular targets. The piperidin-1-ium moiety is known to interact with biological receptors, potentially affecting cellular pathways and processes . The exact molecular targets and pathways involved are still under investigation, but it is believed to modulate certain enzymatic activities and receptor functions.

Comparison with Similar Compounds

Similar compounds to [3-Ethoxy-4-(3-piperidin-1-ium-1-ylpropoxycarbonyl)phenyl]azaniumdichloride include:

• 4-Amino-2-ethoxybenzoic acid 3-piperidinopropyl ester dihydrochloride
• 2-Ethoxy-4-amino-benzoic acid- (3-piperidino-propylester), dihydrochloride These compounds share structural similarities but differ in specific functional groups and their positions . The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.